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Compound of Interest

Compound Name: WM-3835

Cat. No.: B15607445 Get Quote

Essential Safety and Handling Guide for WM-
3835
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of WM-3835, a potent and specific HBO1 (KAT7/MYST2) inhibitor. The following

procedural guidance is designed to ensure the safe and effective use of this compound in a

laboratory setting.

Personal Protective Equipment (PPE)
Due to the potent biological activity of WM-3835, a comprehensive approach to personal

protection is critical. The following table summarizes the recommended PPE for handling this

compound in both solid and solution forms.
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Area of Protection Required PPE
Specifications and Use

Cases

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile gloves

at all times when handling the

solid compound or its

solutions. Change gloves

immediately if contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to protect

against splashes or airborne

particles when handling

solutions or the powdered form

of the compound.

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the solid/powdered form to

prevent inhalation. A properly

fitted respirator is essential.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and buttoned

to protect skin and personal

clothing from contamination.

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is crucial to minimize exposure and ensure

experimental integrity. The following diagram outlines the key steps for the safe handling of

WM-3835 from receipt to disposal.
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Safe Handling Workflow for WM-3835

Receiving and Inspection

Secure Storage
(-20°C or -80°C, protect from light)

Verify integrity

Preparation of Stock Solution
(Use appropriate PPE in a chemical fume hood)

Aliquot if necessary

Experimental Use
(Cell culture, in vivo studies, etc.)

Use calibrated equipment

Decontamination of Work Surfaces

After each use

Waste Segregation and Collection

Collect all contaminated materials

Proper Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of WM-3835.

Disposal Plan
Proper disposal of WM-3835 and all contaminated materials is imperative to prevent

environmental contamination and accidental exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15607445?utm_src=pdf-body-img
https://www.benchchem.com/product/b15607445?utm_src=pdf-body
https://www.benchchem.com/product/b15607445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan for WM-3835 Waste

Solid Waste Liquid Waste

Contaminated PPE
(Gloves, lab coat, etc.)

Segregate Waste at Point of Generation

Empty Vials
Contaminated Labware
(Pipette tips, tubes, etc.)

Unused Stock Solutions Contaminated Media and Buffers

Collect in Designated, Labeled
Chemical Waste Containers

Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: A clear plan for the segregation and disposal of WM-3835 waste.

Mechanism of Action: HBO1 Signaling Pathway
WM-3835 is a potent inhibitor of Histone Acetyltransferase Binding to ORC1 (HBO1), also

known as KAT7 or MYST2. It functions by binding to the acetyl-CoA binding site of HBO1.[1]

This inhibition prevents the acetylation of histones, particularly H3K14, leading to downstream

effects on gene expression and cellular processes.
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WM-3835 Inhibition of the HBO1 Signaling Pathway

Inhibition by WM-3835

Cellular Process

WM-3835

HBO1 (KAT7/MYST2)

Inhibits

Histone Acetylation
(e.g., H3K14ac)

Promotes

Histones (e.g., H3, H4)

Altered Gene Expression

Inhibition of Proliferation,
Induction of Apoptosis
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Caption: The inhibitory effect of WM-3835 on the HBO1 signaling pathway.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing Preparation: Before opening the vial, centrifuge it briefly to ensure all the solid

material is at the bottom.
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Weighing: In a chemical fume hood, carefully weigh the desired amount of WM-3835 solid.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare a 10 mM solution from 1 mg of WM-3835 (Molecular

Weight: 400.4 g/mol ), you would add 249.7 µL of DMSO.

Solubilization: Vortex the solution until the solid is completely dissolved. Gentle warming may

be applied if necessary.

Storage: Store the stock solution at -20°C or -80°C in tightly sealed, light-protected aliquots

to avoid repeated freeze-thaw cycles.[1]

Note: WM-3835 is also soluble in ethanol.

By adhering to these safety protocols and operational procedures, researchers can safely and

effectively utilize WM-3835 in their experiments, contributing to a secure and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling WM-3835].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607445#personal-protective-equipment-for-
handling-wm-3835]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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